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TPGME Blend Performance Data

The table below summarizes quantitative data from a study on a 50/50 blend by volume of TPGME and

diesel fuel (T50), compared to a conventional diesel fuel (CF) [1].

Fuel Type
Injection
Pressure

Charge Gas
O₂ (mol%)

Soot
(FSN)

NOx (g/kW-h)
Combustion
Efficiency

T50 180 MPa 21 <0.01 ~11.5 ~99.5%

T50 180 MPa 18 <0.01 ~4.5 ~99.5%

T50 180 MPa 16 <0.01 ~2.2 ~99.5%

Conventional

Diesel

180 MPa 21 ~1.8 ~11.5 ~99.5%

Conventional

Diesel

180 MPa 18 ~1.0 ~5.0 ~99.5%

Conventional

Diesel

180 MPa 16 ~0.5 ~2.5 ~99.5%

T50 80 MPa 21 <0.01 Information

missing

Information

missing
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Fuel Type
Injection
Pressure

Charge Gas
O₂ (mol%)

Soot
(FSN)

NOx (g/kW-h)
Combustion
Efficiency

T50 80 MPa 18 <0.01 Information

missing

Information

missing

T50 80 MPa 16 ~0.03 Information

missing

Information

missing

Conventional

Diesel

80 MPa 21 ~1.0 Information

missing

Information

missing

Conventional

Diesel

80 MPa 18 ~0.5 Information

missing

Information

missing

Conventional

Diesel

80 MPa 16 ~0.2 Information

missing

Information

missing

Experimental Protocol: TPGME Impact on Combustion
and Emissions

This protocol is based on the engine study from the search results [1].

Objective: To determine if a 50/50 blend of TPGME and diesel (T50) enables soot-free combustion
under less stringent conditions (lower injection pressure, lower dilution) compared to conventional

diesel.
Engine Setup: A single-cylinder, direct-injection, heavy-duty optical engine is used. Key

specifications include:
Bore x Stroke: 140 mm x 152 mm

Displacement: 2.34 L
Compression Ratio: 16.7:1

Piston Bowl: Flat-bottomed, re-entrant geometry
Test Matrix:

Fuels: T50 blend vs. baseline #2 ultra-low-sulfur diesel certification fuel (CF).
Injection Pressures: 80 MPa, 130 MPa, and 180 MPa.

Charge Gas Dilution: Three levels of intake oxygen concentration (21, 18, and 16 mol% O₂)
achieved via simulated Exhaust Gas Recirculation (EGR).
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Methodology:

Operation: The engine is run in skip-fire mode (9 motored cycles, 1 fired cycle) to manage
thermal load on optical components.

Diagnostics:
Emissions Measurement: Engine-out soot is measured using an AVL 415S smoke

meter (reported as Filter Smoke Number, FSN). Gaseous emissions (NOx, CO, HC) are
measured via a bench analyzer.

Combustion Analysis: In-cylinder pressure data is used to calculate the apparent heat
release rate (AHRR).

Optical Imaging: High-speed imaging of natural luminosity (soot incandescence) and
OH* chemiluminescence is performed to visualize combustion and flame structure.

Process Workflow Diagram

The diagram below visualizes the experimental workflow and logical relationship between fuel properties,

engine parameters, and observed outcomes described in the study.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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